![molecular formula C12H14N4OS B5752489 N-(2,4-dimethylphenyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide](/img/structure/B5752489.png)
N-(2,4-dimethylphenyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide
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Overview
Description
N-(2,4-dimethylphenyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide, also known as DMPT, is a chemical compound with a molecular formula of C11H14N4OS. It is widely used in scientific research due to its unique properties and mechanism of action.
Mechanism of Action
N-(2,4-dimethylphenyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide works by inhibiting the activity of the enzyme HIF-1α, which is involved in the regulation of cellular responses to hypoxia. This inhibition leads to the activation of the AMP-activated protein kinase (AMPK) pathway, resulting in the suppression of tumor growth and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve glucose metabolism. This compound has also been shown to have a protective effect on the liver and kidneys.
Advantages and Limitations for Lab Experiments
N-(2,4-dimethylphenyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize, has a low toxicity profile, and is stable under a variety of conditions. However, this compound has some limitations as well. It is not water-soluble and can be difficult to dissolve in aqueous solutions. Additionally, this compound can be unstable in the presence of certain chemicals, which can limit its use in some experiments.
Future Directions
There are several future directions for the use of N-(2,4-dimethylphenyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide in scientific research. One potential application is in the development of new drugs for the treatment of cancer and inflammation. This compound has also been shown to have potential as a diagnostic tool for the detection of certain diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of research.
Conclusion:
In conclusion, this compound is a unique chemical compound that has been extensively used in scientific research. Its anti-inflammatory, anti-cancer, and anti-bacterial properties make it a promising candidate for the development of new drugs for the treatment of various diseases. While this compound has some limitations, its advantages make it a valuable tool for use in lab experiments. Further research is needed to fully understand the potential applications of this compound in scientific research.
Synthesis Methods
N-(2,4-dimethylphenyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide can be synthesized through a multi-step process starting from 2,4-dimethylphenylamine and 4H-1,2,4-triazole-3-thiol. The reaction involves the formation of an amide bond between the two compounds, resulting in the formation of this compound. The synthesis process is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
N-(2,4-dimethylphenyl)-2-(4H-1,2,4-triazol-3-ylthio)acetamide has been extensively used in scientific research due to its unique properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. This compound has been used in the development of new drugs for the treatment of various diseases, including cancer, infections, and inflammation.
Properties
IUPAC Name |
N-(2,4-dimethylphenyl)-2-(1H-1,2,4-triazol-5-ylsulfanyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4OS/c1-8-3-4-10(9(2)5-8)15-11(17)6-18-12-13-7-14-16-12/h3-5,7H,6H2,1-2H3,(H,15,17)(H,13,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRCKYTYVUBZFRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CSC2=NC=NN2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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